Cas no 440124-25-4 (3-Bromo-5-chloropyrazine-2-carbonitrile)
440124-25-4 structure
Product Name:3-Bromo-5-chloropyrazine-2-carbonitrile
CAS No:440124-25-4
MF:C5HBrClN3
MW:218.438538312912
CID:68097
PubChem ID:18753200
Update Time:2025-04-18
3-Bromo-5-chloropyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-chloropyrazine-2-carbonitrile
- 2-Pyrazinecarbonitrile,3-bromo-5-chloro
- 3-bromo-5-chloro-2-cyano-pyrazine
- 3-bromo-5-chloro-pyrazine-2-carbonitrile
- Pyrazinecarbonitrile,3-bromo-5-chloro-(9CI)
- QC-6830
- Pyrazinecarbonitrile,3-bromo-5-chloro- (9CI)
- favipiravir Impurity 11
- 2-Pyrazinecarbonitrile, 3-bromo-5-chloro-
- FT-0741253
- 1,5-Dimethyl-3-(5-nitrofuran-2-yl)-1H-1,2,4-triazole
- LCRXVZUADRMZHU-UHFFFAOYSA-N
- AKOS015851253
- DTXSID40595940
- SCHEMBL4413387
- 440124-25-4
-
- Inchi: 1S/C5HBrClN3/c6-5-3(1-8)9-2-4(7)10-5/h2H
- InChI Key: LCRXVZUADRMZHU-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=NC=C(N=1)Cl
Computed Properties
- Exact Mass: 216.90400
- Monoisotopic Mass: 216.904
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.6A^2
Experimental Properties
- Density: 1.98
- Boiling Point: 309 ºC
- Flash Point: 141 ºC
- Refractive Index: 1.636
- PSA: 49.57000
- LogP: 1.76418
3-Bromo-5-chloropyrazine-2-carbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
3-Bromo-5-chloropyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B283385-2.5mg |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 2.5mg |
$ 120.00 | 2022-06-07 | ||
| TRC | B283385-5mg |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 5mg |
$ 205.00 | 2022-06-07 | ||
| TRC | B283385-10mg |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 10mg |
$ 320.00 | 2022-06-07 | ||
| TRC | B283385-25mg |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 25mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B283385-100mg |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 100mg |
$ 603.00 | 2023-04-18 | ||
| TRC | B283385-250mg |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 250mg |
$ 1378.00 | 2023-04-18 | ||
| A2B Chem LLC | AG27082-2.5g |
3-Bromo-5-chloropyrazine-2-carbonitrile |
440124-25-4 | 98% | 2.5g |
$1236.00 | 2024-04-20 |
3-Bromo-5-chloropyrazine-2-carbonitrile Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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